Potassium bis(trifluoromethanesulfonyl)imide
Overview
Description
Potassium bis(trifluoromethanesulfonyl)imide is used as an intermediate in various industries such as agrochemical, dyestuff, pharmaceutical, syntheses material, and chemical . It is also used as flavor and fragrance intermediates .
Molecular Structure Analysis
The molecular formula of this compound is C2F6KNO4S2 . The molecular weight is 319.24 g/mol .Chemical Reactions Analysis
Potassium trifluoromethanesulfonimide is a Lewis acid used to enhance the low-temperature radical polymerization of N, N-dimethylacrylamide to synthesize poly(N,N-dimethylacrylamide) .Physical And Chemical Properties Analysis
This compound is a solid with a melting point between 198°C to 203°C . It is moisture sensitive and soluble in water .Scientific Research Applications
- The suppressed anion mobility and excellent electrochemical properties of KDFTFSI contribute to its suitability for use in energy storage systems .
- As a chemical additive, KDFTFSI enhances the power conversion efficiencies in porphyrin-based organic solar cells .
- This process is relevant for dual-ion batteries and contributes to the development of advanced energy storage systems .
Battery Electrolytes
Organic Solar Cells
Lithium-Ion Batteries (LiBs)
Graphite Intercalation
Advanced Electrolytes for LiBs
Mechanism of Action
Target of Action
Potassium Bis(trifluoromethanesulfonyl)imide is primarily targeted towards enhancing the low-temperature radical polymerization of N, N -dimethylacrylamide to synthesize poly (N, N -dimethylacrylamide) . It is also used as an intermediate in industries such as agrochemical, dyestuff, pharmaceutical, and syntheses material .
Mode of Action
This compound acts as a Lewis acid, which means it can accept a pair of electrons. This property allows it to enhance the low-temperature radical polymerization of N, N -dimethylacrylamide . The compound’s interaction with its targets results in the synthesis of poly (N, N -dimethylacrylamide), a polymer with various applications.
Biochemical Pathways
It is known that the compound plays a crucial role in the polymerization process of n, n -dimethylacrylamide . This process involves the formation of free radicals, which are highly reactive and can initiate a chain reaction leading to the formation of the polymer.
Pharmacokinetics
It is known that the compound is soluble in water , which suggests that it could be readily absorbed and distributed in aqueous environments. The metabolism and excretion of the compound would depend on various factors, including its chemical structure and the specific biological system in which it is present.
Result of Action
The primary result of the action of this compound is the synthesis of poly (N, N -dimethylacrylamide) . This polymer has various applications, including its use in the development of hydrogels and drug delivery systems. The compound’s action also results in the stabilization of the buried interface in perovskite solar cells, leading to improved photovoltaic performance .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility in water suggests that its action could be affected by the presence of water or other polar solvents. Additionally, the compound’s role as a Lewis acid suggests that its action could be influenced by the presence of bases or other electron donors. The compound is also sensitive to moisture , indicating that its stability could be affected by humidity levels in the environment.
Safety and Hazards
properties
IUPAC Name |
potassium;bis(trifluoromethylsulfonyl)azanide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2F6NO4S2.K/c3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q-1;+1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVFIZLDWRFTUEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.[K+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2F6KNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90076-67-8 |
Source
|
| Record name | Potassium Bis(trifluoromethanesulfonyl)imide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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